Cas no 54584-09-7 (benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci))
54584-09-7 structure
Product Name:benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci)
CAS No:54584-09-7
MF:C11H8N2S
MW:200.259620666504
CID:942081
PubChem ID:135625483
Update Time:2025-04-19
benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci)
- Benzothiazole, 2-(1H-pyrrol-2-yl)-
- 2-(2-Pyrrolyl)-benzothiazole
- benzothiazolylazole
- 2-(pyrrol-2-yl)benzothiazole
- SCHEMBL7675993
- OCMOSCCTQWDOSF-UHFFFAOYSA-N
- 54584-09-7
- 2-(1H-Pyrrol-2-yl)benzo[d]thiazole
- DB-325972
-
- Inchi: 1S/C11H8N2S/c1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9/h1-7,12H
- InChI Key: OCMOSCCTQWDOSF-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1=CC=CN1
Computed Properties
- Exact Mass: 200.04081944g/mol
- Monoisotopic Mass: 200.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 56.9Ų
benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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